Cas no 2227865-10-1 (rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227865-10-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6082679
• PubChem ID: 126592155
• Update Time: 2025-06-19

rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid
• 2227865-10-1
• SCHEMBL18518580
• EN300-1758821

• Inchi： 1S/C10H11NO2/c1-6-2-3-7(5-11-6)8-4-9(8)10(12)13/h2-3,5,8-9H,4H2,1H3,(H,12,13)/t8-,9+/m0/s1
• InChI Key： ANZSCAUWRLTHDX-DTWKUNHWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=NC(C)=CC=1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227865-10-1)

Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227865-10-1, represents a fascinating intersection of structural complexity and potential biological activity. The unique structural motif of this molecule, featuring a cyclopropane ring fused with a pyridine derivative, makes it an intriguing candidate for further exploration in drug discovery and development.

The cyclopropane ring is a key structural feature of Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid, known for its high reactivity and ability to influence the conformational flexibility of the molecule. This structural unit has been widely studied for its potential to enhance binding affinity and selectivity in drug-like molecules. The presence of the pyridine moiety further adds to the compound's complexity, providing a platform for diverse interactions with biological targets. Specifically, the 6-methylpyridin-3-yl substituent introduces a methyl group at the 6-position of the pyridine ring, which can modulate electronic properties and influence pharmacokinetic profiles.

In recent years, there has been a growing interest in leveraging such structurally unique compounds for therapeutic applications. The cyclopropane ring, while challenging to synthesize due to its strained three-membered structure, offers a distinct chemical space that is underexplored in many drug classes. This has led to increased efforts in developing methodologies for the efficient synthesis of cyclopropanated heterocycles, which could potentially yield novel bioactive molecules.

The synthesis of Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid involves sophisticated organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclopropanation reactions, functional group interconversions, and protection-deprotection strategies to achieve the desired stereochemistry. The stereochemical integrity of this compound is particularly crucial, as racemic mixtures may exhibit different biological activities or pharmacokinetic behaviors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and rationalize the biological behavior of complex molecules like Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid with greater accuracy. These tools allow for the identification of potential binding sites within biological targets and the assessment of molecular interactions at an atomic level. Such insights are invaluable for guiding medicinal chemistry efforts and optimizing lead compounds for therapeutic use.

The potential applications of Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid span across various therapeutic areas. Its unique structural features make it a promising candidate for developing novel inhibitors or modulators of enzyme systems and receptor binding sites. For instance, the compound's ability to engage with specific protein targets could make it useful in treating diseases associated with aberrant enzymatic activity or receptor signaling.

One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational methods to identify key interactions between Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid and biological targets, researchers can iteratively modify its structure to enhance potency and selectivity. This approach has been successfully employed in other drug discovery programs and holds great promise for future applications.

The pharmacokinetic properties of Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid are also areas of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its suitability as a drug candidate. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to study these processes in detail, providing critical data for optimizing drug-like properties.

In conclusion, Rac-(1R,2R)-2-(6-methylpyridin-3-yl)cyclopropane-1-carboxylic acid represents a compelling example of how structural innovation can drive progress in pharmaceutical chemistry. Its unique combination of features—such as the cyclopropane ring and the methyl-substituted pyridine moiety—makes it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its potential applications and optimize its properties, this compound is poised to make significant contributions to the field of medicinal biology.